1-(2-Methylpyrazol-3-yl)sulfonylpiperidine-3-sulfonamide

• IUPAC Name: 1-(2-methylpyrazol-3-yl)sulfonylpiperidine-3-sulfonamide
• InChI: InChI=1S/C9H16N4O4S2/c1-12-9(4-5-11-12)19(16,17)13-6-2-3-8(7-13)18(10,14)15/h4-5,8H,2-3,6-7H2,1H3,(H2,10,14,15)
• InChI Key: AIVKPCFHHHRXBV-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)S(=O)(=O)N2CCCC(C2)S(=O)(=O)N
• Molecular Formula: C9H16N4O4S2
• Molecular Weight: 308.4 g/mol

Description

1-(2-Methylpyrazol-3-yl)sulfonylpiperidine-3-sulfonamide is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is also known as MPPS and is a sulfonamide derivative.

Mechanism of Action

MPPS acts as an inhibitor of carbonic anhydrase by binding to the active site of the enzyme. This prevents the enzyme from catalyzing the conversion of carbon dioxide to bicarbonate, which is an important step in many physiological processes.
Biochemical and physiological effects:
MPPS has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. MPPS has also been shown to have anti-inflammatory effects by inhibiting the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

MPPS has several advantages for use in lab experiments. It is a potent and selective inhibitor of carbonic anhydrase IX, which makes it a useful tool for studying the role of this enzyme in cancer biology. However, MPPS has limitations as well. It has poor solubility in water, which can make it difficult to work with in some experimental systems.

Future Directions

There are several future directions for research involving MPPS. One potential area of research is the development of more soluble analogs of MPPS that can be used in a wider range of experimental systems. Another area of research is the use of MPPS as a tool for studying the role of carbonic anhydrase IX in other physiological processes beyond cancer biology. Finally, MPPS could be used as a starting point for the development of new drugs that target carbonic anhydrase IX.

Synthesis Methods

The synthesis of MPPS involves the reaction of 2-methylpyrazole with piperidine-3-sulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with sulfamic acid to form MPPS.

Scientific Research Applications

MPPS has been extensively used in scientific research as a tool for studying various biological processes. It has been used as an inhibitor of carbonic anhydrase IX, which is overexpressed in many solid tumors. MPPS has also been used as a tool for studying the role of carbonic anhydrase in physiological processes such as acid-base regulation and respiration.